N-(8-methyl-2-phenylimidazo[1,2-a]pyridin-3-yl)propanamide

• IUPAC Name: N-(8-methyl-2-phenylimidazo[1,2-a]pyridin-3-yl)propanamide
• InChI: InChI=1S/C17H17N3O/c1-3-14(21)18-17-15(13-9-5-4-6-10-13)19-16-12(2)8-7-11-20(16)17/h4-11H,3H2,1-2H3,(H,18,21)
• InChI Key: VSABSAOTGMUKEG-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=C(N=C2N1C=CC=C2C)C3=CC=CC=C3
• Molecular Formula: C17H17N3O
• Molecular Weight: 279.34 g/mol

Description

“N-(8-methyl-2-phenylimidazo[1,2-a]pyridin-3-yl)propanamide” is a compound that belongs to the class of imidazo[1,2-a]pyridines. Imidazo[1,2-a]pyridines have attracted significant interest in the medicinal chemistry community due to their promising and diverse bioactivity, which includes antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines typically involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives in neutral, weak basic organic solvents at elevated temperature. A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines has been developed, which involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation. This method is reasonably fast, very clean, high yielding, simple workup, and environmentally benign.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of imidazo[1,2-a]pyridines include the condensation of 2-aminopyridines with α-bromoketones. This reaction can be carried out under microwave irradiation in a solvent- and catalyst-free method.